3-(4-fluorophenyl)-5-(4-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(4-fluorophenyl)-5-(4-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C15H11FN2O/c1-10-2-4-12(5-3-10)15-17-14(18-19-15)11-6-8-13(16)9-7-11/h2-9H,1H3
• InChI Key: MXDYVPQMNPCHPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=NO2)C3=CC=C(C=C3)F
• Molecular Formula: C15H11FN2O
• Molecular Weight: 254.26 g/mol

Description

3-(4-fluorophenyl)-5-(4-methylphenyl)-1,2,4-oxadiazole, also known as FMeOx, is a heterocyclic organic compound that has gained significant attention in the field of medicinal chemistry due to its unique structure and potential therapeutic properties. This compound belongs to the class of oxadiazoles, which are widely used in the synthesis of various bioactive molecules.

Mechanism of Action

The exact mechanism of action of 3-(4-fluorophenyl)-5-(4-methylphenyl)-1,2,4-oxadiazole is not fully understood. However, it is believed to exert its therapeutic effects by modulating various molecular targets, including enzymes, receptors, and signaling pathways.
Biochemical and Physiological Effects
3-(4-fluorophenyl)-5-(4-methylphenyl)-1,2,4-oxadiazole has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. It has also been reported to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(4-fluorophenyl)-5-(4-methylphenyl)-1,2,4-oxadiazole is its high yield and purity, which makes it an ideal compound for various lab experiments. However, one limitation of 3-(4-fluorophenyl)-5-(4-methylphenyl)-1,2,4-oxadiazole is its relatively low solubility in water, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several possible future directions for the research and development of 3-(4-fluorophenyl)-5-(4-methylphenyl)-1,2,4-oxadiazole. One potential area of focus is the synthesis of analogs and derivatives of 3-(4-fluorophenyl)-5-(4-methylphenyl)-1,2,4-oxadiazole with improved pharmacological properties. Another potential direction is the investigation of the molecular targets and signaling pathways modulated by 3-(4-fluorophenyl)-5-(4-methylphenyl)-1,2,4-oxadiazole, which could provide insight into its mechanism of action and potential therapeutic applications. Additionally, the development of novel drug delivery systems for 3-(4-fluorophenyl)-5-(4-methylphenyl)-1,2,4-oxadiazole could enhance its efficacy and reduce potential side effects.

Synthesis Methods

The synthesis of 3-(4-fluorophenyl)-5-(4-methylphenyl)-1,2,4-oxadiazole involves the reaction of 4-fluoroaniline and 4-methylbenzohydrazide in the presence of phosphorus oxychloride. The resulting product is then treated with potassium hydroxide to obtain 3-(4-fluorophenyl)-5-(4-methylphenyl)-1,2,4-oxadiazole in high yield and purity.

Scientific Research Applications

3-(4-fluorophenyl)-5-(4-methylphenyl)-1,2,4-oxadiazole has shown promising results in various scientific research applications, particularly in the field of medicinal chemistry. It has been extensively studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and infectious diseases.